Cas no 630-05-7 (Tritriacontane)

• Product Name: Tritriacontane
• CAS No: 630-05-7
• MF: C₃₃H₆₈
• MW: 464.8930311203
• MDL: MFCD00010187
• CID: 506410
• PubChem ID: 87576780
• Update Time: 2025-04-19

Tritriacontane Chemical and Physical Properties

Names and Identifiers

• Tritriacontane
• n-Triatriacontane
• N-TRITRIACONTANE
• ALKANE C33
• n-Triatriacontane1000µg
• N-TRITIACONTANE
• TRITERPENOIDS KIT
• tritiacontane
• Tritriacontan
• TRITRIACONTANE,STANDARD FOR GC
• 4Y81Q52008
• Tritriacontane, 98%
• Dotriacontane, methyl-
• SUJUOAZFECLBOA-UHFFFAOYSA-N
• Tritriacontane, analytical standard
• LMFA11000590
• Tritriacontane, purum, >=97.0% (GC)
• TL8004359
• C08393
• UNII-4Y81Q52008
• HSDB 8363
• DTXSID5075444
• MFCD00010187
• NS00010792
• 630-05-7
• T0968
• CHEBI:9751
• BBB0CE2D-089E-4B4E-9705-7FA899DCAF8B
• BS-49205
• T72740
• Q151134
• Tritriacontane; n-Tritriacontane
• CH3-[CH2]31-CH3
• Triacontane
• N-C-33
• CH3-(CH2)31-CH3
• DTXCID8043604

• MDL： MFCD00010187
• Inchi： 1S/C33H68/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-33H2,1-2H3
• InChI Key： SUJUOAZFECLBOA-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 464.53200
• Monoisotopic Mass: 464.532102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 30
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 17.5
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.9032 (estimate)
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 475°C (estimate)
• Flash Point: 334.7°C
• Refractive Index: 1.4618 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 13.11930
• Solubility: Not determined

Tritriacontane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes